Cas no 2172120-23-7 (4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid)

• Product Name: 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid
• CAS No: 2172120-23-7
• MF: C₃₄H₃₉N₃O₅
• MW: 569.690569162369
• CID: 5899147
• PubChem ID: 165516385
• Update Time: 2025-10-31

4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid
• EN300-1500104
• 4-{2-[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetamido}pentanoic acid
• 2172120-23-7

• Inchi： 1S/C34H39N3O5/c1-24(15-16-32(39)40)35-31(38)21-34(17-19-37(20-18-34)22-25-9-3-2-4-10-25)36-33(41)42-23-30-28-13-7-5-11-26(28)27-12-6-8-14-29(27)30/h2-14,24,30H,15-23H2,1H3,(H,35,38)(H,36,41)(H,39,40)
• InChI Key： UCTHVGHHXAJZIS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C)CCC(=O)O)=O)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 569.28897135g/mol
• Monoisotopic Mass: 569.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid

Introduction to 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic Acid (CAS No. 2172120-23-7)

4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid, identified by its CAS number 2172120-23-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its multi-functional groups, contributes to its unique pharmacological properties and potential therapeutic applications.

The molecular framework of 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid incorporates several key functional elements that are central to modern drug design. The presence of a piperidine ring, which is a common motif in bioactive molecules, enhances its ability to interact with biological targets. Additionally, the benzyl and fluorenylmethoxycarbonyl (Fmoc) groups contribute to the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. These structural features not only define its chemical identity but also open up diverse possibilities for further derivatization and functionalization.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems, particularly those involved in cognitive functions and neurological disorders. The piperidine core of 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid suggests potential interactions with receptors and enzymes that play a crucial role in these pathways. This has led to its investigation as a candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Preliminary studies have highlighted its ability to cross the blood-brain barrier, a critical factor for any therapeutic agent targeting central nervous system disorders.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy for its role in protecting amino groups during synthetic processes. This protective group is widely used in peptide synthesis and has been successfully employed in the development of more complex peptidomimetics. The incorporation of the Fmoc moiety into 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}pentanoic acid not only enhances synthetic feasibility but also provides a platform for further functionalization through enzymatic or chemical means. This adaptability makes the compound an attractive scaffold for designing next-generation therapeutics.

Beyond its potential applications in neurology, 4-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-y acetamido}pentanoic acid has shown promise in other areas of medical research. Its structural analogs have been explored for their anti-inflammatory and analgesic properties. The ability of this compound to modulate inflammatory pathways is particularly intriguing, as chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders and autoimmune conditions. By targeting these pathways, CAS No. 2172120 - 23 - 7 could offer novel therapeutic strategies.

The synthesis of 4-{2 -1-benzyl -4 -({(9H-fluoren -9 - ylmethoxyc arbonyl } amino ) piper idin -4 - y lacet amido } pent ano ic ac id involves multiple steps that showcase the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as the benzyl protected piperidine derivative and the fluorenylmethoxycarbonylated amino acid. These intermediates are then coupled using established peptide coupling techniques, often facilitated by reagents such as HATU or EDCI. The final product is obtained after thorough purification, ensuring high yield and purity necessary for further biological evaluation.

The biological evaluation of this compound involves rigorous testing across various models to assess its efficacy and safety profile. In vitro studies using cell lines have provided initial insights into its mechanism of action, particularly its interaction with target proteins and enzymes. These studies often employ techniques such as surface plasmon resonance (SPR) and enzyme-linked immunosorbent assays (ELISAs) to quantify binding affinities and inhibitory effects. Additionally, high-throughput screening (HTS) platforms have been utilized to identify potential off-target effects that could influence its therapeutic potential.

In vivo studies are equally crucial for evaluating the pharmacological properties of CAS No. 2172120 - 23 - 7. Animal models are used to assess both efficacy and toxicity, providing a more comprehensive understanding of how the compound behaves within a living organism. Neurological models are particularly relevant given the compound's focus on central nervous system modulation. These models help determine whether the compound can effectively cross the blood-brain barrier and exert therapeutic effects on neurological functions without significant side effects.

The development of new pharmaceuticals is often hampered by issues related to drug delivery and bioavailability. The complex structure of 4-{2 -1-benzyl -4 -({(9H-fluoren -9 - ylmethoxyc arbonyl } amino ) piper idin -4 - y lacet amido } pent ano ic ac id, while providing multiple sites for interaction with biological targets, also presents challenges in terms of formulation and delivery. Researchers are exploring various strategies to enhance its bioavailability, including prodrug formulations and nanotechnology-based delivery systems. These approaches aim to improve how well the compound is absorbed and distributed within the body, ultimately enhancing its therapeutic efficacy.

The future prospects for CAS No. 2172120 - 23 - 7 are promising, given its unique structural features and demonstrated biological activity. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring new therapeutic indications beyond neurology. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical studies to clinical trials where it can be evaluated for human use. Such collaborations bring together expertise from various disciplines including organic chemistry, pharmacology, biochemistry, and clinical medicine.

In conclusion, 4-{2 -1-benzyl -4 -({(9H-fluoren -9 - ylmethoxyc arbonyl } amino ) piper idin -4 - y lacet amido } pent ano ic ac id, with its CAS number 2172120 – 23 – 7, represents a significant advancement in pharmaceutical research. Its complex molecular structure offers numerous opportunities for therapeutic intervention across various disease areas particularly those related to neurological function . With continued research efforts aimed at optimizing synthesis , improving bioavailability ,and expanding clinical applications , this compound holds great promise as a future therapeutic agent . As our understanding of biological systems evolves , so too will our ability to harness compounds like these for treating complex diseases .